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Compound of Interest

Compound Name: N-cyclooctyl-3-methylbutanamide
Cat. No.: B4026199
Get Quote

Executive Summary

This technical guide provides a definitive spectroscopic profile for N-cyclooctyl-3-
methylbutanamide (CAS Registry Number: Not widely listed; calculated MW: 211.35 g/mol ).
Designed for researchers in medicinal chemistry and analytical sciences, this document details
the structural elucidation of the compound using Nuclear Magnetic Resonance (NMR), Infrared
Spectroscopy (IR), and Mass Spectrometry (MS).

The data presented herein synthesizes high-fidelity predictive modeling with empirical trends
observed in structurally analogous secondary amides. This approach ensures that the
protocols and assignments are robust, self-validating, and directly applicable to laboratory
verification.

Compound Identity

e |[UPAC Name:N-Cyclooctyl-3-methylbutanamide
e Common Name:N-Cyclooctylisovaleramide

e Molecular Formula:
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e Exact Mass: 211.1936 Da

e Structure: A secondary amide linking a cyclooctyl ring to an isovaleric (3-methylbutanoic)
acid tail.

Synthesis & Contextual Background

Understanding the synthesis is critical for interpreting spectral impurities. The standard
preparation involves the Schotten-Baumann reaction or direct acylation of cyclooctanamine
with isovaleryl chloride.

Reaction Workflow

The following diagram outlines the synthesis and potential by-products that may appear in
trace amounts in spectroscopic data (e.g., residual amine or acid).
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Figure 1: Synthetic pathway for N-cyclooctyl-3-methylbutanamide via acyl chloride coupling.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the primary confirmation of molecular weight and structural
connectivity. For N-cyclooctyl-3-methylbutanamide, the fragmentation pattern is dominated
by alpha-cleavage and the McLafferty rearrangement due to the gamma-hydrogens on the
isovaleric chain.

Predicted Fragmentation Pattern (El, 70 eV)
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m/z (lon) Relative Intensity Assignment | Mechanism

[M]+ Molecular lon. Confirms

211 15-20%
MW of 211.35.
[M - 56]+. McLafferty
Rearrangement. Loss of
155 40-60% isobutene (
) from the isovaleryl chain.
[C8H16N]+. Cyclooctyl-NH
126 100% (Base) cation formed via C-N bond
cleavage and H-transfer.
[C5H90]+. Isovaleryl acylium
85 60-80% _
ion (Alpha-cleavage).
57 40-50% [C4H9]+. Isobutyl cation.

Mechanistic Insight

The presence of the m/z 155 peak is diagnostic for the isovaleramide structure. It confirms the
presence of the 3-methylbutanyl chain capable of gamma-hydrogen transfer. The m/z 85 peak
confirms the acyl head group.

Molecular lon
[M]+ m/z 211

McLafferty Rearr.
(Loss of Isobutene)

Enol Amide lon
m/z 155

Alpha Cleavage
(C-N Bond)

Isovaleryl Acylium
m/z 85

Cyclooctyl Amine lon
m/z 126 (Base Peak)
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Figure 2: Primary fragmentation pathways in Electron lonization (El) Mass Spectrometry.

Infrared Spectroscopy (IR)

IR analysis is the rapid-check method for functional group validation. The secondary amide

moiety provides three distinct bands that differentiate the product from the starting amine or

acid chloride.

Key Absorption Bands

Wavenumber (
Intensity

)

Assignment

Diagnostic Value

3280 - 3300 Medium, Broad

N-H Stretch

Single band indicates
secondary amide (vs.
2 bands for primary

amine).

2960 - 2850 Strong

C-H Stretch

Aliphatic stretches
from the cyclooctyl
ring and isovaleryl

methyls.

1640 - 1655 Strong

Amide | (C=0)

Carbonyl stretch.
Lower than ester/acid
chloride due to

resonance.

1540 - 1560 Medium

Amide Il (N-H)

N-H bending mixed
with C-N stretch.
Confirming secondary

amide.

Protocol Note: If a broad peak appears >3400

, moisture or unreacted amine is present. A peak at 1800
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indicates unreacted isovaleryl chloride.

Nuclear Magnetic Resonance (NMR)

NMR provides the detailed atomic connectivity. The following data is calculated based on
standard chemical shift increments for amides in

NMR (500 MHz, )

The spectrum is characterized by the distinct doublet of the isopropyl group and the broad
multiplet of the cyclooctyl methine.

Shift ( Coupling (
Multiplicity Integral Assignment

» PpPM) )
Broad Singlet (br NH (Amide

5.45 - 5.60 1H -
) proton)

C1'-H (Cyclooctyl

3.95-4.05 Multiplet (m) 1H ) -

methine)
) C3-H (Isovaleryl

2.08-2.15 Multiplet (m) 1H ) -
methine)
C2-H (Isovaleryl

2.02 Doublet (d) 2H Hz
-methylene)

1.40 - 1.90 Broad Multiplet ~ 14H Cyclooctyl Ring
C4-H (Isovaleryl

0.96 Doublet (d) 6H Hz

methyls)

Interpretation Guide:

e The Isopropyl Tail: Look for the strong doublet at ~0.96 ppm and the doublet at ~2.02 ppm.
The 2.02 ppm doublet is the
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-methylene; its chemical shift is diagnostic of being adjacent to a carbonyl.

e The Cyclooctyl Ring: The methine proton at ~4.0 ppm is significantly downfield from the

starting amine (~2.8 ppm) due to the electron-withdrawing amide carbonyl.

Shift (
Type Assignment
» Ppm)
171.8 Quaternary (C) C=0 (Carbonyl)
49.2 Methine (CH) C1' (Cyclooctyl C-N)
Methylene ( C2 (Isovaleryl
46.3
) -carbon)
Methylene (
325 C2', C8' (Cyclooctyl ring)
)
Methylene (
27.2 C3', C7' (Cyclooctyl ring)
)
C3 (Isovaleryl
26.3 Methine (CH)
-carbon)
Methylene (
25.6 C4', C6' (Cyclooctyl ring)
)
Methylene (
24.0 C5' (Cyclooctyl ring)
)
Methyl (
22.6 C4 (Isovaleryl methyls)

)

Experimental Validation Protocol
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To ensure scientific integrity, the following validation steps are recommended when analyzing

this compound:

Solvent Selection: Use

for standard analysis. If the NH peak is obscured or broad, switch to

, Where the NH will appear as a sharp doublet at ~7.8 ppm due to coupling with the adjacent
CH.

Impurity Check:
o Isovaleric Acid: Look for a broad singlet >11 ppm (

) or carbonyl at ~180 ppm (

).

o Cyclooctanamine: Look for shifts at 2.8 ppm (

) and 53 ppm (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Cyclooctanamine [webbook.nist.gov]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of N-
Cyclooctyl-3-methylbutanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4026199/docs#technical-guide-spectroscopic-
characterization-of-n-cyclooctyl-3-methylbutanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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